Cas no 1557220-99-1 (tert-Butyl 2-Amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate)

• Product Name: tert-Butyl 2-Amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate
• CAS No: 1557220-99-1
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 4605980
• PubChem ID: 75525672
• Update Time: 2025-10-28

tert-Butyl 2-Amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
• tert-butyl 2-amino-5,7-dimethyl-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate
• tert-Butyl 2-Amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate

• Inchi： 1S/C14H21NO3S/c1-7-6-9-10(13(16)18-14(3,4)5)12(15)19-11(9)8(2)17-7/h7-8H,6,15H2,1-5H3
• InChI Key： IMCCETIHONKMDY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C2=C1C(C)OC(C)C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 3.2
• Topological Polar Surface Area: 89.8

Additional information on tert-Butyl 2-Amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate

tert-Butyl 2-Amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate, with the CAS number 1557220-99-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrans, which are heterocyclic compounds consisting of a thiophene ring fused to a pyran ring. The presence of the tert-butyl group and the amino functionality introduces unique chemical properties that make this compound a valuable substrate for various applications.

Recent studies have highlighted the potential of thienopyran derivatives in drug discovery. For instance, researchers have explored the use of tert-butyl 2-amino-5,7-dimethyl... as a precursor for synthesizing bioactive molecules. The amino group in this compound is particularly significant as it can undergo various transformations to yield nitrogen-containing heterocycles with potential pharmacological activities. This has led to its use in the development of novel antibiotics and anticancer agents.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the thienopyran skeleton. The introduction of the tert-butyl ester group and the amino functionality requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules, reducing production costs and improving scalability.

In terms of applications, tert-butyl 2-amino... has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in light-emitting diodes (LEDs). These studies underscore its versatility across different scientific domains.

The structural features of this compound also make it an interesting subject for theoretical studies. Computational chemists have employed density functional theory (DFT) to analyze its electronic structure and reactivity. These insights have provided valuable information about its interaction with biological systems and its potential as a drug candidate.

In conclusion, tert-butyl 2-amino... is a multifaceted compound with applications ranging from drug discovery to materials science. Its unique chemical properties and structural features continue to drive innovative research across various disciplines. As new methodologies emerge for its synthesis and application, this compound is poised to play an increasingly important role in advancing scientific knowledge.